4-[(3-Methyl-2-oxo-1,3-benzoxazol-6-yl)sulfonylamino]benzoic acid ethyl ester

• Molecular Formula: C17H16N2O6S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: ethyl 4-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)sulfonylamino]benzoate
• InChI: InChI=1S/C17H16N2O6S/c1-3-24-16(20)11-4-6-12(7-5-11)18-26(22,23)13-8-9-14-15(10-13)25-17(21)19(14)2/h4-10,18H,3H2,1-2H3
• InChI Key: LQDXKBVVWFOXLJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC3=C(C=C2)N(C(=O)O3)C

Description

4-[(3-methyl-2-oxo-1,3-benzoxazol-6-yl)sulfonylamino]benzoic acid ethyl ester is a benzoxazole.

Scientific Research Applications

Amino Acid Derivatives Synthesis

• Researchers explored the creation of amino acid derivatives using sulfonyl chloride compounds, which led to the formation of amino acid sulfonamide derivatives of isocoumarin. This research has implications in the synthesis of complex organic molecules (Riabchenko et al., 2020).

Catalyst-Free Synthesis

• An eco-friendly synthesis of N1-(4-substitutedbenzylidene)-4-(tosylamino)benzo hydrazides with sulfonamido pharmacophore was conducted in a greener medium at room temperature. This approach highlights an environmentally conscious method for compound synthesis (Jagrut et al., 2012).

Antimicrobial Activity

• Novel compounds synthesized from benzoic acid derivatives exhibited significant antimicrobial activity. This research demonstrates the potential of such compounds in developing new antimicrobial agents (El-Meguid, 2014).

Synthesis of Schiff Bases

• The synthesis of Schiff bases under catalyst-free conditions was achieved using this compound as a starting material. This work is significant in the field of organic synthesis and potential pharmaceutical applications (Jagrut et al., 2012).

X-ray Analysis and Metal Extraction

• Research involving the X-ray analysis of sulfonyl-bridged oligo(benzoic acid)s revealed their potential as metal extractants. The study contributes to the understanding of molecular structures and their interactions with metals (Morohashi et al., 2014).

Conformational Analysis

• The conformational analysis of sulfonic ester derivatives, which are essential in alkaloid syntheses, was conducted. This research enhances our understanding of the structural properties of these compounds (Munro et al., 2003).